Cas no 1261813-45-9 (2-(Difluoromethoxy)-4-naphthol)

• Product Name: 2-(Difluoromethoxy)-4-naphthol
• CAS No: 1261813-45-9
• MF: C₁₁H₈F₂O₂
• MW: 210.176830291748
• CID: 4935441
• Update Time: 2025-06-07

2-(Difluoromethoxy)-4-naphthol Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethoxy)-4-naphthol

• Inchi： 1S/C11H8F2O2/c12-11(13)15-8-5-7-3-1-2-4-9(7)10(14)6-8/h1-6,11,14H
• InChI Key： NVHINRQXYQCXLM-UHFFFAOYSA-N
• SMILES： FC(OC1=CC(=C2C=CC=CC2=C1)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 211
• XLogP3: 3.2
• Topological Polar Surface Area: 29.5

Additional information on 2-(Difluoromethoxy)-4-naphthol

2-(Difluoromethoxy)-4-naphthol: A Comprehensive Overview

The compound 2-(Difluoromethoxy)-4-naphthol (CAS No. 1261813-45-9) is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical research and materials science. This compound is characterized by its unique structure, which combines a naphthol backbone with a difluoromethoxy substituent. The naphthol moiety, a derivative of naphthalene with a hydroxyl group, is known for its aromatic stability and potential for various chemical reactions. The difluoromethoxy group, on the other hand, introduces electronic and steric effects that can significantly influence the compound's reactivity and biological activity.

Recent studies have highlighted the potential of 2-(Difluoromethoxy)-4-naphthol in drug discovery, particularly in the development of anti-inflammatory and antioxidant agents. Researchers have explored the compound's ability to modulate cellular pathways involved in inflammation and oxidative stress, making it a promising candidate for therapeutic applications. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that 2-(Difluoromethoxy)-4-naphthol exhibits potent inhibitory effects on cyclooxygenase-2 (COX-2), an enzyme closely associated with inflammatory processes.

In addition to its pharmacological applications, 2-(Difluoromethoxy)-4-naphthol has also been investigated for its role in materials science. The compound's aromaticity and functional groups make it an ideal candidate for use in organic electronics. A 2023 paper in *Advanced Materials* reported that incorporating naphthol derivatives into polymer frameworks can enhance the electrical conductivity of materials, paving the way for advancements in flexible electronics and energy storage devices.

The synthesis of 2-(Difluoromethoxy)-4-naphthol involves a multi-step process that typically begins with the preparation of the naphthol core. This is followed by the introduction of the difluoromethoxy group through nucleophilic substitution or other suitable reactions. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound meets rigorous quality standards for both research and industrial applications.

From an environmental perspective, 2-(Difluoromethoxy)-4-naphthol has been studied for its biodegradation potential and toxicity profile. A 2023 study conducted by environmental scientists revealed that the compound exhibits low toxicity towards aquatic organisms under controlled laboratory conditions. However, further research is needed to assess its long-term impact on ecosystems and to develop sustainable methods for its disposal.

Looking ahead, the future of 2-(Difluoromethoxy)-4-naphthol seems promising as researchers continue to explore its diverse applications. Collaborative efforts between academia and industry are expected to drive innovation in areas such as drug delivery systems, advanced materials, and green chemistry. As our understanding of this compound deepens, it is likely to play an increasingly important role in shaping modern scientific advancements.